Cas no 1203242-20-9 (1-(3-chloro-2-methylphenyl)-3-(2-{[6-(dimethylamino)-2-methylpyrimidin-4-yl]amino}ethyl)urea)

• Product Name: 1-(3-chloro-2-methylphenyl)-3-(2-{[6-(dimethylamino)-2-methylpyrimidin-4-yl]amino}ethyl)urea
• CAS No: 1203242-20-9
• MF: C₁₇H₂₃ClN₆O
• MW: 362.857121706009
• CID: 5857765
• PubChem ID: 45502771
• Update Time: 2025-11-01

1-(3-chloro-2-methylphenyl)-3-(2-{[6-(dimethylamino)-2-methylpyrimidin-4-yl]amino}ethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-2-methylphenyl)-3-[2-[[6-(dimethylamino)-2-methylpyrimidin-4-yl]amino]ethyl]urea
• 1-(3-chloro-2-methylphenyl)-3-(2-{[6-(dimethylamino)-2-methylpyrimidin-4-yl]amino}ethyl)urea
• VU0649405-1
• 1203242-20-9
• F5628-0009
• AKOS024516185
• SR-01000924071
• 1-(3-chloro-2-methylphenyl)-3-(2-((6-(dimethylamino)-2-methylpyrimidin-4-yl)amino)ethyl)urea
• SR-01000924071-1

• Inchi： 1S/C17H23ClN6O/c1-11-13(18)6-5-7-14(11)23-17(25)20-9-8-19-15-10-16(24(3)4)22-12(2)21-15/h5-7,10H,8-9H2,1-4H3,(H,19,21,22)(H2,20,23,25)
• InChI Key： HZOKHPPWGHKQRE-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(Cl)=C1C)C(NCCNC1C=C(N(C)C)N=C(C)N=1)=O

Computed Properties

• Exact Mass: 362.1621871g/mol
• Monoisotopic Mass: 362.1621871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 82.2Ų

Additional information on 1-(3-chloro-2-methylphenyl)-3-(2-{[6-(dimethylamino)-2-methylpyrimidin-4-yl]amino}ethyl)urea

Introduction to 1-(3-chloro-2-methylphenyl)-3-(2-{[6-(dimethylamino)-2-methylpyrimidin-4-yl]amino}ethyl)urea (CAS No: 1203242-20-9)

The compound 1-(3-chloro-2-methylphenyl)-3-(2-{[6-(dimethylamino)-2-methylpyrimidin-4-yl]amino}ethyl)urea, identified by its CAS number 1203242-20-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex urea core and a multifaceted aromatic system, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The structural design of this compound incorporates key pharmacophoric elements that contribute to its biological activity, making it a subject of considerable interest in contemporary research.

At the heart of this compound's structure lies a chloro-substituted methylphenyl ring, which is known to enhance binding affinity and metabolic stability. This aromatic moiety, combined with a secondary urea group, provides a versatile scaffold for further functionalization. The presence of an ethyl chain terminated with an amino group further extends the molecule's potential for interaction with biological targets. Notably, the incorporation of a dimethylamino-substituted pyrimidine segment introduces a strong basic character, which is often exploited in the design of kinase inhibitors and other enzyme-targeting agents.

Recent studies have highlighted the importance of urea-based compounds in the development of novel therapeutics. The urea moiety, characterized by its ability to form hydrogen bonds and engage in favorable electrostatic interactions, has been widely utilized in drug design. In particular, the compound under discussion has shown promise in modulating the activity of enzymes involved in cellular signaling pathways. This has been particularly relevant in the context of cancers and inflammatory diseases, where dysregulation of these pathways plays a critical role.

The 6-(dimethylamino)-2-methylpyrimidin-4-yl group is another key feature that contributes to the compound's pharmacological profile. Pyrimidine derivatives are well-documented for their role as ATP mimics and inhibitors of various kinases. The dimethylamino substituent enhances the basicity of the pyrimidine ring, facilitating interactions with acidic residues on target proteins. This dual functionality makes the compound an attractive candidate for further optimization as an inhibitor of protein-protein interactions or as a modulator of enzyme activity.

In light of recent advancements in computational chemistry and high-throughput screening techniques, the virtual design and synthesis of such complex molecules have become more feasible than ever before. The compound 1-(3-chloro-2-methylphenyl)-3-(2-{[6-(dimethylamino)-2-methylpyrimidin-4-yl]amino}ethyl)urea exemplifies how structural complexity can be leveraged to achieve high specificity and potency in drug design. By integrating insights from structural biology and computational modeling, researchers have been able to predict optimal modifications that could enhance its pharmacological properties.

One particularly noteworthy application area for this compound is in the development of treatments for neurological disorders. Studies have indicated that modulators of kinase activity can influence neuroplasticity and synaptic function, making them potential candidates for conditions such as Alzheimer's disease and Parkinson's disease. The ability of this molecule to interact with multiple targets within neuronal signaling pathways suggests that it may have broad therapeutic implications beyond its initial discovery.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex core structure efficiently. These techniques not only streamline the synthetic process but also allow for greater flexibility in modifying the molecular framework post-synthesis.

Evaluation of the compound's biological activity has been conducted using both in vitro and in vivo models. In vitro assays have demonstrated its efficacy as an inhibitor of various kinases, with particular emphasis on those implicated in cancer progression. Additionally, preliminary animal studies have shown promising results regarding its ability to modulate pathological pathways without significant off-target effects. These findings underscore the potential clinical relevance of this molecule and justify further investigation into its therapeutic applications.

The future direction of research on 1-(3-chloro-2-methylphenyl)-3-(2-{[6-(dimethylamino)-2-methylpyrimidin-4-yl]amino}ethyl)urea will likely focus on optimizing its pharmacokinetic properties through structural modifications. Enhancements in solubility, bioavailability, and metabolic stability will be critical factors in determining its suitability for clinical translation. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be essential to achieve these goals.

Furthermore, advances in biocatalysis and green chemistry may offer new avenues for synthesizing this compound more sustainably. By integrating enzymatic catalysis into multi-step synthetic routes, researchers can reduce reliance on hazardous reagents and minimize waste generation. Such environmentally conscious approaches align with broader industry trends toward sustainable pharmaceutical manufacturing.

In conclusion,1-(3-chloro-2-methylphenyl)-3-(2-{[6-(dimethylamino)-2-methylpyrimidin-4-yl]amino}ethyl)urea (CAS No: 1203242-20-9) represents a promising lead compound with significant potential across multiple therapeutic areas. Its intricate structure and multifaceted functionality make it an excellent candidate for further development through both computational modeling and experimental validation. As research continues to uncover new biological targets and synthetic methodologies,this molecule stands at the forefront of innovation in pharmaceutical chemistry, offering hope for novel treatments against some of today's most challenging diseases.